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Compound of Interest

Compound Name: SKF 100398

Cat. No.: B1209943

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: These application notes are intended for research purposes only. A specific,
validated intravenous injection protocol for SKF 100398 has not been identified in publicly
available literature. The following protocol is a general guideline for the intravenous
administration of research compounds to rodents and should be adapted by qualified
researchers in accordance with institutional and regulatory guidelines.

Introduction

SKF 100398 is a biochemical compound identified as an analogue of arginine vasopressin
(AVP).[1] It functions as a specific antagonist to the antidiuretic effects of both exogenous and
endogenous AVP.[1] This product is supplied for laboratory research use only and is not
intended for diagnostic, therapeutic, or prophylactic in vivo use in humans.[1]

Compound Information
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Parameter Value Reference
{@-
Mercaptocyclohexyl)acetyl}-

Full Name {Tyr(O-Ethyl)}-Phe-Val-Asn- [1]

Cys-Pro-Arg-Gly-NH2
(Disulfide bridge: 1-Cys6)

Molecular Formula C53H77N13011S2 [1]
Molecular Weight 1136.39 g/mol [1]
CAS Number 77453-01-1 [1]
] ) Arginine Vasopressin (AVP)
Primary Function ) [1]
Antagonist

General Intravenous Injection Protocol (Rodents)

This protocol provides a general procedure for intravenous tail vein injection in mice and rats. It
is imperative to adhere to all institutional animal care and use committee (IACUC) guidelines.

Materials

o SKF 100398, reconstituted in a sterile, appropriate vehicle

» Sterile syringes (1-3 mL)

» Sterile hypodermic needles (25-30G)

» Animal restrainer appropriate for the species and size

e Heat source for vasodilation (e.g., heat lamp or warm water bath)
e 70% lsopropyl alcohol swabs

» Sterile gauze

e Sharps container
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Pre-Procedure

Dose Calculation: Calculate the appropriate dose of SKF 100398 based on the animal's
body weight and the desired dosage in mg/kg. The total injection volume should not exceed
the recommended maximums (see Table 2).

Aseptic Technique: Prepare the injection solution using aseptic techniques to prevent
contamination.

Animal Preparation: To facilitate injection, induce vasodilation of the lateral tail veins by
placing the animal under a heat lamp or immersing its tail in warm water (30-35°C) for a
short period.[2]

Injection Procedure (Tail Vein)

Restraint: Secure the animal in an appropriately sized restrainer.

Site Preparation: Gently wipe the tail with a 70% isopropyl alcohol swab to clean the injection
site.[3]

Needle Insertion: With the bevel facing up, insert the needle into the lateral tail vein at a
shallow angle.[4] A successful insertion may be indicated by a "flash" of blood in the needle
hub.[4]

Administration: Inject the solution slowly and steadily.[5] Observe for any signs of resistance
or the formation of a subcutaneous bleb, which would indicate an unsuccessful injection.[3]

[5]

Needle Withdrawal: Once the injection is complete, withdraw the needle and apply gentle
pressure to the injection site with sterile gauze to achieve hemostasis.[5]

Monitoring: Monitor the animal for any adverse reactions post-injection.

Recommended Injection Parameters for Rodents
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. Maximum Bolus Maximum Slow
Species Needle Gauge L L
Injection Volume Injection Volume
Mouse 26-30 G 5 mL/kg 10 mL/kg
Rat 25-27 G 5 mL/kg 10 mL/kg

Data synthesized from

multiple sources.[3][5]

Signaling Pathway and Experimental Workflow
Mechanism of Action of SKF 100398

The following diagram illustrates the antagonistic action of SKF 100398 on vasopressin

receptors.
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Caption: Antagonistic action of SKF 100398 on the vasopressin receptor.

Experimental Workflow for Intravenous Injection

The diagram below outlines a typical workflow for an in vivo study involving intravenous
administration of a test compound like SKF 100398.
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Caption: General experimental workflow for intravenous administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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